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Abstract
Delbonine is a C19 diterpenoid alkaloid, a class of natural products known for their complex

chemical structures and diverse biological activities. This technical guide provides a

comprehensive overview of the discovery, origin, and currently understood characteristics of

delbonine. It is intended to serve as a foundational resource for researchers in natural product

chemistry, pharmacology, and drug development. This document details the botanical sources

of delbonine, summarizes its physicochemical properties, and outlines the experimental

methodologies for its isolation and characterization based on available scientific literature.

While specific pharmacological data on delbonine is limited, this guide also touches upon the

broader biological activities of related diterpenoid alkaloids to provide context for future

research.

Discovery and Origin
Delbonine was first isolated from the aerial parts of Consolida orientalis (Gay) Schrödinger, a

plant belonging to the Ranunculaceae family. Subsequent research has also identified its

presence in Delphinium campylocentrum. The initial discovery and structural elucidation of

delbonine were carried out by a team of researchers who have extensively studied the

alkaloidal constituents of the Consolida and Delphinium genera.
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Consolida orientalis(Gay) Schrödinger: This annual flowering plant is native to regions of

Southern Europe and Western Asia. It is a known source of a variety of diterpenoid and

norditerpenoid alkaloids.

Delphinium campylocentrum: This species of the Delphinium genus is another documented

botanical origin of delbonine. Plants of the Delphinium genus are well-known for producing

a wide array of structurally complex and biologically active diterpenoid alkaloids.

Physicochemical Properties
The fundamental physicochemical properties of delbonine are summarized in the table below.

This information is critical for its extraction, purification, and analytical characterization.

Property Value

Chemical Formula C₂₇H₄₃NO₈

Molar Mass 509.6 g/mol

CAS Number 95066-33-4

Class Diterpenoid Alkaloid

Appearance
Not explicitly reported, likely a crystalline solid or

amorphous powder

Solubility
Typically soluble in organic solvents like

methanol, ethanol, and chloroform.

Experimental Protocols
The following sections detail the generalized experimental procedures for the isolation and

structural characterization of delbonine, based on standard methodologies for diterpenoid

alkaloids from Consolida and Delphinium species.

Isolation of Delbonine from Consolida orientalis
The isolation of delbonine from its botanical source involves a multi-step process of extraction

and chromatographic separation.
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Experimental Workflow for Delbonine Isolation

Aerial parts of Consolida orientalis

Maceration with Ethanol

Evaporation under reduced pressure

Acid-base partitioning (HCl and NH4OH)

Crude Alkaloid Mixture

Column Chromatography (Silica Gel)

Elution with Chloroform-Methanol Gradient

Preparative TLC or HPLC

Pure Delbonine
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Figure 1: Generalized workflow for the isolation of delbonine.

Methodology:

Plant Material Collection and Preparation: The aerial parts of Consolida orientalis are

collected, dried, and ground into a fine powder.

Extraction: The powdered plant material is subjected to exhaustive maceration with ethanol

at room temperature. The resulting extract is filtered and concentrated under reduced

pressure to yield a crude ethanolic extract.

Acid-Base Partitioning: The crude extract is dissolved in an acidic aqueous solution (e.g., 2%

HCl) and filtered. The acidic solution is then washed with a non-polar solvent (e.g., diethyl

ether) to remove neutral and acidic compounds. The aqueous layer is then basified with a

weak base (e.g., NH₄OH) to a pH of approximately 9-10 and extracted with chloroform.

Isolation of Crude Alkaloids: The chloroform extracts are combined, dried over anhydrous

sodium sulfate, and evaporated to dryness to afford the crude alkaloid mixture.

Chromatographic Separation: The crude alkaloid mixture is subjected to column

chromatography on silica gel. Elution is typically performed with a gradient of chloroform and

methanol of increasing polarity.

Purification: Fractions containing delbonine, as identified by thin-layer chromatography

(TLC), are combined and further purified by preparative TLC or high-performance liquid

chromatography (HPLC) to yield pure delbonine.

Structure Elucidation of Delbonine
The chemical structure of delbonine was elucidated using a combination of spectroscopic

techniques.

Spectroscopic Analysis Workflow
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Pure Delbonine
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3362040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3362040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

